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Abstract
This technical guide addresses the physical properties, specifically the melting and boiling

points, of the amino alcohol 5-Aminopentan-2-ol. A thorough search of available scientific

literature and chemical databases indicates a lack of experimentally determined data for the

melting and boiling points of this specific compound. This guide, therefore, provides context by

presenting the known physical properties of a structural isomer, 5-Amino-1-pentanol, and

outlines the standard experimental protocols for determining these crucial physical constants.

Furthermore, a logical diagram illustrates the fundamental relationship between a chemical

substance and its physical characteristics.

Introduction to 5-Aminopentan-2-ol
5-Aminopentan-2-ol is an organic molecule containing both a primary amine (-NH₂) and a

secondary alcohol (-OH) functional group. Its structure suggests it is a liquid at room

temperature with the capacity for hydrogen bonding, which influences its boiling point and

solubility. While computational predictions of its physical properties are available,
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experimentally verified data for its melting and boiling points are not present in readily

accessible chemical literature.

Physical Properties of 5-Aminopentan-2-ol and a
Structural Isomer
Due to the absence of experimentally determined melting and boiling points for 5-
Aminopentan-2-ol, this section provides the available data for its structural isomer, 5-Amino-1-

pentanol, for comparative purposes. It is crucial to note that while these compounds share the

same molecular formula, their different structures will result in distinct physical properties.

Compound
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

Data Source

5-Aminopentan-

2-ol
C₅H₁₃NO

Data Not

Available

Data Not

Available
-

5-Amino-1-

pentanol
C₅H₁₃NO 38.5 221.5 Wikipedia[1]

Experimental Protocols for Physical Property
Determination
The following are detailed, standard methodologies for the experimental determination of

melting and boiling points of organic compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range. The

presence of impurities typically lowers and broadens the melting point range.[2][3]

Methodology: Capillary Tube Method

This is a common and reliable method for determining the melting point of a solid organic

compound.[2][4]
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Sample Preparation: A small amount of the finely powdered, dry sample is introduced into a

thin-walled capillary tube, sealed at one end. The sample is packed down to a height of 2-3

mm by tapping the tube.[5]

Apparatus: A melting point apparatus is used, which consists of a heated block to hold the

capillary tube and a thermometer or a digital temperature sensor. A viewing lens allows for

the observation of the sample. Alternatively, a Thiele tube filled with a high-boiling oil can be

used for heating.[2]

Procedure:

The capillary tube containing the sample is placed in the heating block of the melting point

apparatus.[4]

The sample is heated at a steady, slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[2]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.[5]

The temperature at which the entire sample has completely melted into a clear liquid is

recorded as the end of the melting range.[5]

Purity Assessment: A sharp melting point range (typically 0.5-2 °C) is indicative of a pure

compound. A broad melting range suggests the presence of impurities.[2]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. This is a key physical property for characterizing and identifying liquid

compounds.[6]

Methodology: Micro Boiling Point Determination (Capillary Method)

This method is suitable for small quantities of a liquid sample.[7][8]

Sample Preparation: A small amount of the liquid (a few drops) is placed in a small test tube

or fusion tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.[9]
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Apparatus: The test tube is attached to a thermometer, and the assembly is heated in a

Thiele tube filled with a suitable heating oil or in a melting point apparatus.[7]

Procedure:

The apparatus is heated gently. As the temperature rises, the air trapped in the capillary

tube expands and escapes as a slow stream of bubbles.[8]

Heating is continued until a rapid and continuous stream of bubbles emerges from the

inverted capillary tube. This indicates that the liquid has reached its boiling point and its

vapor is now escaping.[6]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to be drawn up into the capillary tube.[7][8] This is the point where the external

pressure equals the vapor pressure of the liquid.

Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between a chemical compound

and the determination of its physical properties.

Caption: Relationship between a chemical compound and its physical property determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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